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Compound of Interest

Compound Name: TK-112690

Cat. No.: B559693 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of investigational compounds extends to their final disposition. Proper disposal of TK-112690, a

uridine phosphorylase inhibitor, is a critical component of laboratory safety, environmental

responsibility, and regulatory compliance.[1] Adherence to established guidelines is essential to

mitigate risks to both human health and the ecosystem. This guide provides a comprehensive

overview of the recommended disposal procedures for TK-112690, based on current regulatory

standards and safety data for investigational drugs.

Immediate Safety and Logistical Information
The disposal of any investigational drug, including TK-112690, must be conducted in

accordance with federal, state, and local regulations, such as the Resource Conservation and

Recovery Act (RCRA) in the United States.[2] The Principal Investigator (PI) holds the ultimate

responsibility for the management of the investigational drug, though this duty is often

delegated to the institution's Environmental Health and Safety (EHS) department or a

specialized investigational drug service.[3][4]

The primary step in determining the correct disposal route is to classify the waste. While

specific hazard information for TK-112690 is not readily available in public resources, the

general procedure involves assessing whether the compound is a listed hazardous waste or

exhibits hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity).
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Consult the Safety Data Sheet (SDS): The manufacturer's SDS for TK-112690 is the most

critical document for specific handling and disposal instructions. It will provide detailed

information on the compound's hazards and recommended disposal methods.

Contact Environmental Health and Safety (EHS): Before initiating any disposal procedures,

contact your institution's EHS office. They will provide guidance on the specific protocols and

regulatory requirements for your location.

Waste Characterization: In consultation with EHS, determine if TK-112690 is considered a

hazardous waste under RCRA or other applicable regulations.[2] This determination will

dictate the disposal pathway.

Segregation and Collection:

Hazardous Waste: If classified as hazardous, collect waste TK-112690 in a designated,

compatible, and properly labeled hazardous waste container.[5][6] The label should clearly

identify the contents as "Hazardous Waste" and include the chemical name.[6]

Non-Hazardous Waste: If deemed non-hazardous, it may be permissible to dispose of it in

a red biohazard-chemotoxic container for incineration.[2]

Contaminated Materials: Any labware, personal protective equipment (PPE), or other

materials contaminated with TK-112690 should be disposed of according to the same

classification as the compound itself.[7][8]

Container Management:

Ensure waste containers are kept closed except when adding waste.[6]

Do not mix different types of waste in the same container unless instructed to do so by

EHS.[9]

Store waste containers in a designated satellite accumulation area.[5]

Disposal and Record Keeping:
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Arrange for the pickup and disposal of the waste through your institution's approved

hazardous waste vendor.[2]

Maintain meticulous records of the disposal, including the date, quantity, and method of

disposal. These records should be kept for a minimum of three years.[2]

Data Presentation: Waste Classification and
Disposal Routes

Waste Type Container Disposal Route Key Considerations

Unused/Expired TK-

112690

Compatible, labeled

hazardous waste

container

Incineration via

approved hazardous

waste vendor

Must be characterized

as hazardous or non-

hazardous.

Contaminated

Labware (glass,

plastic)

Puncture-proof

container for sharps;

lined container for

non-sharps

Incineration via

approved hazardous

waste vendor

Segregate from

regular lab trash.[5][7]

Contaminated PPE

(gloves, lab coats)

Lined hazardous

waste container

Incineration via

approved hazardous

waste vendor

Do not dispose of in

regular trash.

Empty Stock

Vials/Containers

Regular trash (if non-

hazardous and label is

defaced)

Landfill or recycling

Must be thoroughly

emptied.[2][5] If

contaminated with

patient information,

handle as confidential

waste.[2]

Experimental Protocols
While specific experimental protocols for the disposal of TK-112690 are not available, the

general protocol for managing investigational drug waste involves the following key steps,

which should be adapted into a site-specific Standard Operating Procedure (SOP):

Waste Identification and Segregation: Train all laboratory personnel on the procedures for

identifying and segregating TK-112690 waste from other waste streams.
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Container Labeling: Use standardized labels for all waste containers, clearly indicating the

contents and associated hazards.

Accumulation and Storage: Define the maximum accumulation time and quantity limits for

TK-112690 waste in the laboratory, in accordance with institutional and regulatory guidelines.

Spill Management: Develop a spill response plan specific to TK-112690, including the

necessary cleanup materials and personal protective equipment.

Documentation: Maintain a detailed log of all TK-112690 waste generated and disposed of,

including dates, quantities, and disposal manifests.
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Caption: Workflow for the proper disposal of TK-112690.
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This guide provides a framework for the safe and compliant disposal of TK-112690. Always

prioritize the specific guidance provided in the product's Safety Data Sheet and by your

institution's Environmental Health and Safety department. By adhering to these procedures,

you contribute to a safe laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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